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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dimethoxybutane is a bifunctional organic compound that serves as a versatile solvent

and a key intermediate in advanced organic synthesis.[1] Its dual ether functionalities impart

valuable solvating properties for a range of chemical transformations, while its stable nature

allows it to be used as a protected form of 1,4-butanediol. This guide provides a

comprehensive overview of the chemical and physical properties of 1,4-Dimethoxybutane,

detailed experimental protocols for its synthesis and characterization, and an exploration of its

key chemical reactions.

Physicochemical Properties
The fundamental physical and chemical properties of 1,4-Dimethoxybutane are summarized

in the tables below. These properties are crucial for its handling, application in reactions, and

purification.
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Property Value Source(s)

Molecular Formula C₆H₁₄O₂ [2][3]

Molecular Weight 118.17 g/mol [2][3]

CAS Number 13179-96-9 [2][3]

Appearance Colorless liquid -

Boiling Point 131 °C [3]

Melting Point 140-142 °C [3]

Density 0.842 ± 0.06 g/cm³ (Predicted) -

Spectroscopic Data
Spectroscopic Technique Key Data and Interpretation

¹H NMR
δ 3.3–3.4 ppm (methoxy groups); δ 1.5–1.7 ppm

(butane backbone)[1]

¹³C NMR
δ 56–58 ppm (CH₃O); δ 70–72 ppm (ether

carbons)[1]

Mass Spectrometry (GC-MS)

Electron Ionization (EI) fragmentation shows a

characteristic peak at m/z 118 [M⁺-CH₃O].[1]

Other significant peaks are observed at m/z 45,

58, 71, and 86.[2]

Infrared (IR) Spectroscopy

Expected to show strong C-O stretching

vibrations characteristic of ethers in the 1050-

1150 cm⁻¹ region and C-H stretching and

bending vibrations.

Experimental Protocols
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This protocol describes the synthesis of 1,4-Dimethoxybutane from 1,4-dibromobutane and

sodium methoxide, a classic example of the Williamson ether synthesis.

Materials:

1,4-Dibromobutane

Sodium methoxide (NaOCH₃)

Anhydrous methanol (MeOH)

Anhydrous diethyl ether ((C₂H₅)₂O)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar,

dissolve sodium methoxide in anhydrous methanol under an inert atmosphere (e.g., nitrogen

or argon).
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To this solution, add 1,4-dibromobutane dropwise at room temperature with vigorous stirring.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature and remove the

methanol using a rotary evaporator.

To the resulting residue, add anhydrous diethyl ether and water. Transfer the mixture to a

separatory funnel and separate the layers.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate

using a rotary evaporator to obtain the crude product.

Purify the crude 1,4-Dimethoxybutane by fractional distillation under atmospheric or

reduced pressure.

Reactants

Reaction Workup Purification
1,4-Dibromobutane

Reaction in
Anhydrous Methanol

Sodium Methoxide

Rotary Evaporation
Reflux Extraction with

Diethyl Ether Washing Drying Fractional Distillation Pure 1,4-Dimethoxybutane
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Synthesis workflow for 1,4-Dimethoxybutane.

Determination of Boiling Point
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This protocol outlines a standard laboratory method for determining the boiling point of a liquid

organic compound like 1,4-Dimethoxybutane.

Materials:

1,4-Dimethoxybutane sample

Mineral oil or other suitable heating bath liquid

Equipment:

Thiele tube or a beaker for the heating bath

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Procedure:

Place a small amount of the 1,4-Dimethoxybutane sample into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer and suspend the assembly in the Thiele tube or

heating bath, ensuring the sample is below the level of the heating liquid.

Gently heat the apparatus. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.
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The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube. Record this temperature.

Place sample in test tube

Insert inverted sealed capillary tube

Assemble apparatus in heating bath

Heat gently

Observe steady stream of bubbles

Remove heat and cool slowly

Record temperature when liquid enters capillary

Boiling Point
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Experimental workflow for boiling point determination.
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Chemical Reactivity
1,4-Dimethoxybutane participates in several key chemical reactions, primarily involving its

ether linkages.

Oxidation
The methoxy groups of 1,4-Dimethoxybutane can be oxidized to form other functional groups.

Reaction: Oxidation of the ether linkages.

Reagents: Strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium

trioxide (CrO₃).[1]

Products: The oxidation can lead to the formation of various products, including 1,4-

butanediol dimethyl ether, depending on the reaction conditions.[1]

Reduction
The carbon-oxygen bonds in the ether groups can be cleaved under reducing conditions.

Reaction: Reduction of the ether linkages.

Reagents: Strong reducing agents like lithium aluminum hydride (LiAlH₄).[1]

Products: The reduction can lead to the formation of butane through the cleavage of the C-O

bonds.[1]

Substitution
The methoxy groups can be substituted by other functional groups.

Reaction: Nucleophilic substitution at the carbon atoms adjacent to the oxygen.

Reagents: Reagents such as hydrogen bromide (HBr) can be used to replace the methoxy

groups with bromine atoms.[1]

Products: This reaction can yield 1,4-dibromobutane.[1]
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Key Chemical Reactions

1,4-Dimethoxybutane

Oxidation
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Core reactions of 1,4-Dimethoxybutane.

Safety and Handling
1,4-Dimethoxybutane is a flammable liquid and should be handled with appropriate safety

precautions. It is also known to cause skin and eye irritation.[4] Always work in a well-ventilated

area, preferably a fume hood, and wear personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

Conclusion
1,4-Dimethoxybutane is a valuable chemical with a range of applications in organic synthesis

and as a solvent. A thorough understanding of its chemical and physical properties, as detailed

in this guide, is essential for its effective and safe utilization in research and development. The

provided experimental protocols offer a foundation for its synthesis and characterization in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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